6-methyl-N-4-pyridinyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide

• IUPAC Name: 6-methyl-N-pyridin-4-yl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide
• InChI: InChI=1S/C15H16N2OS/c1-10-2-3-12-13(9-19-14(12)8-10)15(18)17-11-4-6-16-7-5-11/h4-7,9-10H,2-3,8H2,1H3,(H,16,17,18)
• InChI Key: AYEFOFDFVBDXCD-UHFFFAOYSA-N
• Canonical SMILES: CC1CCC2=C(C1)SC=C2C(=O)NC3=CC=NC=C3
• Molecular Formula: C15H16N2OS
• Molecular Weight: 272.4 g/mol

Description

6-methyl-N-4-pyridinyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide, also known as BCTC, is a potent and selective antagonist of the transient receptor potential cation channel subfamily V member 1 (TRPV1). TRPV1 is a non-selective cation channel that is widely expressed in the peripheral and central nervous systems, and plays a critical role in pain sensation and thermoregulation. BCTC has been extensively studied as a pharmacological tool to investigate the role of TRPV1 in various physiological and pathological conditions.

Mechanism of Action

6-methyl-N-4-pyridinyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide acts as a competitive antagonist of TRPV1, binding to the channel pore and blocking the influx of cations such as calcium and sodium. This leads to a decrease in the excitability of TRPV1-expressing neurons, and a reduction in pain sensation and inflammation.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. In vitro studies have demonstrated that this compound can inhibit the proliferation and migration of cancer cells, and induce apoptosis in certain cancer cell lines. This compound has also been shown to reduce the release of pro-inflammatory cytokines from immune cells, and decrease the activation of microglia in the brain. In vivo studies have demonstrated that this compound can reduce pain behavior in animal models of inflammatory and neuropathic pain, and attenuate the development of mechanical allodynia and thermal hyperalgesia.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 6-methyl-N-4-pyridinyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide in lab experiments is its high potency and selectivity for TRPV1. This allows researchers to specifically target TRPV1-expressing cells or tissues, and investigate the role of TRPV1 in various physiological and pathological conditions. However, one limitation of this compound is its relatively low solubility in aqueous solutions, which can make it difficult to administer in certain experimental settings.

Future Directions

There are several future directions for research on 6-methyl-N-4-pyridinyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide and TRPV1. One area of interest is the development of more potent and selective TRPV1 antagonists for use in clinical settings. Another area of interest is the investigation of the role of TRPV1 in neurodegenerative diseases such as Alzheimer's and Parkinson's, and the potential therapeutic benefits of TRPV1 modulation in these conditions. Additionally, the use of this compound as a pharmacological tool to investigate other ion channels and receptors that interact with TRPV1 is an area of active research.

Scientific Research Applications

6-methyl-N-4-pyridinyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide has been used extensively in scientific research to investigate the role of TRPV1 in various physiological and pathological conditions. Some of the key areas of research include pain sensation, inflammation, cancer, and neurodegenerative diseases.